1,1-Dimethylethyl 3-cyano-3-methyl-4-oxo-1-pyrrolidinecarboxylate

• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.26 g/mol
• IUPAC Name: tert-butyl 3-cyano-3-methyl-4-oxopyrrolidine-1-carboxylate
• InChI: InChI=1S/C11H16N2O3/c1-10(2,3)16-9(15)13-5-8(14)11(4,6-12)7-13/h5,7H2,1-4H3
• InChI Key: YPWAKHCJUZYLJD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CC1=O)C(=O)OC(C)(C)C)C#N

Description

1,1-Dimethylethyl 3-cyano-3-methyl-4-oxo-1-pyrrolidinecarboxylate is a useful research compound. Its molecular formula is C11H16N2O3 and its molecular weight is 224.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,1-dimethylethyl 3-cyano-4-oxo-1-pyrrolidinecarboxylate (3.9 g, 18.6 mmol) in acetone (185 mL) were added K2CO3 (3.07 g, 22.3 mmol) and MeI (1.39 mL, 22.3 mmol). After 12 h at reflux, the solution was cooled and the solid precipitate filtered. The filtrate was then concentrated and the residue purified by column chromatography (silica, 0.5% MeOH in DCM (1% NH4OH)) affording the title compound (2.3 g, 55%) as a yellow oil: LCMS (ES) m/e 225 (M+H)+.